Ethyl 3-(3-bromo-4-methoxyphenyl)propanoate

• Molecular Formula: C12H15BrO3
• Molecular Weight: 287.15 g/mol
• IUPAC Name: ethyl 3-(3-bromo-4-methoxyphenyl)propanoate
• InChI: InChI=1S/C12H15BrO3/c1-3-16-12(14)7-5-9-4-6-11(15-2)10(13)8-9/h4,6,8H,3,5,7H2,1-2H3
• InChI Key: XZJUKFCKACOVLA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=CC(=C(C=C1)OC)Br

Description

Ethyl 3-(3-bromo-4-methoxyphenyl)propanoate is a useful research compound. Its molecular formula is C12H15BrO3 and its molecular weight is 287.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

87.5 g of bromine are added dropwise at 25° C. over 3 hours to a solution of ethyl3-(4-methoxyphenyl)propanoate (113.9 g; 0.545 mol) in 900 ml of chloroform. The mixture is poured into water and the organic phase is separated out by settling of the phases and washed with 10% sodium hydrosulfite solution. After drying and evaporating off the solvents, a yellow oil is collected (154 g; 98%).